Cas no 1658-96-4 (4-Acetyl-N,N-dipropylbenzenesulfonamide)
1658-96-4 structure
Product Name:4-Acetyl-N,N-dipropylbenzenesulfonamide
CAS No:1658-96-4
MF:C14H21NO3S
MW:283.386442899704
CID:117925
PubChem ID:40429584
Update Time:2025-04-18
4-Acetyl-N,N-dipropylbenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Acetyl-N,N-dipropylbenzenesulfonamide
- 4-DIPROPYLSULFAMYLACETOPHENONE
- Benzenesulfonamide,4-acetyl-N,N-dipropyl-
- 4-Acetyl-benzolsulfonsaeure-dipropylamid
- 4-ACETYL-N,N-DIPROPYLBENZENE-1-SULFONAMIDE
- 1658-96-4
- SCHEMBL13651238
- AKOS008680944
- DTXSID40654384
-
- Inchi: 1S/C14H21NO3S/c1-4-10-15(11-5-2)19(17,18)14-8-6-13(7-9-14)12(3)16/h6-9H,4-5,10-11H2,1-3H3
- InChI Key: RCIWAMFDXROQGE-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(C)=O)=CC=1)(N(CCC)CCC)(=O)=O
Computed Properties
- Exact Mass: 283.12400
- Monoisotopic Mass: 283.124
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 62.8A^2
Experimental Properties
- Refractive Index: 1.519
- PSA: 62.83000
- LogP: 3.78070
4-Acetyl-N,N-dipropylbenzenesulfonamide Customs Data
- HS CODE:2935009090
- Customs Data:
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
4-Acetyl-N,N-dipropylbenzenesulfonamide Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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